Cas no 1019545-29-9 (2-bromo-N-[(pyridin-2-yl)methyl]aniline)

• Product Name: 2-bromo-N-[(pyridin-2-yl)methyl]aniline
• CAS No: 1019545-29-9
• MF: C₁₂H₁₁BrN₂
• MW: 263.133141756058
• CID: 5185675
• PubChem ID: 28456959
• Update Time: 2026-03-05

2-bromo-N-[(pyridin-2-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, N-(2-bromophenyl)-
• 2-bromo-N-[(pyridin-2-yl)methyl]aniline

• Inchi： 1S/C12H11BrN2/c13-11-6-1-2-7-12(11)15-9-10-5-3-4-8-14-10/h1-8,15H,9H2
• InChI Key： ROUOTRWAFORDMH-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=CC=C2Br)=NC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on 2-bromo-N-[(pyridin-2-yl)methyl]aniline

Comprehensive Overview of 2-bromo-N-[(pyridin-2-yl)methyl]aniline (CAS No. 1019545-29-9)

2-bromo-N-[(pyridin-2-yl)methyl]aniline is a specialized organic compound with significant applications in pharmaceutical research and material science. Its unique structure, featuring a pyridine ring and a brominated aniline moiety, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and its role in developing novel heterocyclic compounds. The demand for CAS No. 1019545-29-9 has grown alongside advancements in medicinal chemistry and catalysis, reflecting its importance in modern scientific endeavors.

The compound’s molecular formula, C₁₂H₁₁BrN₂, highlights its potential for diverse chemical transformations. Its bromine substituent enables cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing bioactive molecules. Recent trends in AI-driven drug design and high-throughput screening have further amplified interest in 2-bromo-N-[(pyridin-2-yl)methyl]aniline, as it serves as a building block for targeted therapeutics. Questions like "How to synthesize 2-bromo-N-[(pyridin-2-yl)methyl]aniline?" or "What are the applications of CAS 1019545-29-9?" are commonly explored in academic and industrial forums.

From a structural perspective, the pyridinylmethyl group enhances the compound’s solubility and binding affinity, making it suitable for ligand design in metallorganic frameworks (MOFs) or enzyme inhibitors. Its aniline core also allows for further functionalization, catering to the growing demand for customized intermediates in agrochemical and material science applications. Notably, the compound’s stability under ambient conditions aligns with the industry’s shift toward green chemistry and sustainable practices, a topic widely discussed in 2024 chemical innovation reports.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 2-bromo-N-[(pyridin-2-yl)methyl]aniline, ensuring purity and consistency for research use. The compound’s CAS registry number (1019545-29-9) is frequently cited in patent literature, particularly in filings related to kinase inhibitors and antiviral agents. This underscores its role in addressing global health challenges, a focal point in post-pandemic research trends.

In summary, 2-bromo-N-[(pyridin-2-yl)methyl]aniline exemplifies the intersection of organic synthesis and applied science. Its versatility and relevance to cutting-edge technologies ensure its continued prominence in both academic and industrial settings. As the scientific community prioritizes precision medicine and smart materials, this compound will likely remain a subject of intensive study and innovation.